2-(4-(N-cyclopropyl-N-methylsulfamoyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[cyclopropyl(methyl)sulfamoyl]benzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C21H25N3O4S2/c1-24(14-9-10-14)30(27,28)15-11-7-13(8-12-15)20(26)23-21-18(19(22)25)16-5-3-2-4-6-17(16)29-21/h7-8,11-12,14H,2-6,9-10H2,1H3,(H2,22,25)(H,23,26)
• InChI Key: QKEUMBSUEYCPAG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCCCC4)C(=O)N
• Molecular Formula: C21H25N3O4S2
• Molecular Weight: 447.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzamido group, a cyclopropyl group, a methylsulfamoyl group, and a tetrahydrocyclohepta[b]thiophene group. These groups could potentially confer a variety of chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzamido and methylsulfamoyl groups are likely to contribute to the polarity of the molecule, while the cyclopropyl and tetrahydrocyclohepta[b]thiophene groups could add steric bulk.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For example, the benzamido group could potentially undergo hydrolysis, while the thiophene ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, its solubility would be influenced by the polarity of its functional groups, and its melting and boiling points would be affected by the size and shape of the molecule.

Scientific Research Applications

Heterocyclic Synthesis with Thiophene Derivatives

Thiophene derivatives are explored for their potential in synthesizing new antibiotic and antibacterial drugs. For example, compounds synthesized from thiophene-2-carboxamide have shown activity against both Gram-positive and Gram-negative bacteria, indicating their potential in developing new antibacterial agents (Ahmed, 2007).

Antibacterial Activities of Carboxamides

Carboxamides derived from thiophene have been characterized and evaluated for their antibacterial activities. Studies involving the synthesis and characterization of Cu(II) and Zn(II) complexes of carboxamides revealed significant antibacterial effects against E. coli, suggesting the role of these compounds in medicinal chemistry for treating bacterial infections (Aktan, Gündüzalp, & Özmen, 2017).

Biologically Active Thiophene Derivatives

Research on thiophene-3-carboxamide derivatives has identified compounds with notable antibacterial and antifungal activities. These findings highlight the significance of structural modifications in thiophene derivatives for enhancing biological activity, offering a path toward the development of new therapeutic agents (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).